2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]-N-(3-phenylpropyl)acetamide

• IUPAC Name: 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C21H22N2O2/c1-16-9-11-18(12-10-16)20-14-19(23-25-20)15-21(24)22-13-5-8-17-6-3-2-4-7-17/h2-4,6-7,9-12,14H,5,8,13,15H2,1H3,(H,22,24)
• InChI Key: AEMMRFIOXAVEHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NO2)CC(=O)NCCCC3=CC=CC=C3
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol
• CAS No.: 946341-66-8

Description

2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]-N-(3-phenylpropyl)acetamide is a useful research compound. Its molecular formula is C21H22N2O2 and its molecular weight is 334.419. The purity is usually 95%.
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Scientific Research Applications

1. Corrosion Inhibition

• Research Focus: Synthesis of alkylsulfanyl acetamide derivatives for corrosion prevention in acidic and mineral oil mediums.
• Key Findings: Certain synthesized compounds showed promising corrosion inhibition efficiencies.
• Source: (Yıldırım & Cetin, 2008).

2. Anti-tumor Activities

• Research Focus: Synthesis of novel isoxazole compounds and their evaluation for anti-tumor activities.
• Key Findings: Some synthesized compounds exhibited better anti-tumor activities.
• Source: (Qi Hao-fei, 2011).

3. Antimicrobial Activity

• Research Focus: Synthesis and evaluation of novel sulphonamide derivatives for antimicrobial activity.
• Key Findings: The compounds displayed good antimicrobial activity, with compounds 12a and 14a showing high activity against most strains.
• Source: (Fahim & Ismael, 2019).

4. MRSA Inhibitors

• Research Focus: Synthesis of N-substituted benzimidazoles as Methicillin-Resistant Staphylococcus aureus (MRSA) inhibitors.
• Key Findings: One derivative showed significant potent antibacterial activity against MRSA.
• Source: (Chaudhari et al., 2020).

5. Antioxidant Activity

• Research Focus: Synthesis of pyrazole-acetamide derivatives and their antioxidant activity.
• Key Findings: The synthesized compounds presented significant antioxidant activity.
• Source: (Chkirate et al., 2019).

6. Anticancer Agents

• Research Focus: Synthesis of thiazole derivatives and their evaluation as anticancer agents.
• Key Findings: Some compounds showed high selectivity and induced apoptosis in cancer cells.
• Source: (Evren et al., 2019).